![molecular formula C8H14N2 B8309412 1-Amino-4-azatricyclo[6.1.0.02,6]nonane](/img/structure/B8309412.png)
1-Amino-4-azatricyclo[6.1.0.02,6]nonane
Description
1-Amino-4-azatricyclo[6.1.0.02,6]nonane is a tricyclic organic compound featuring a fused bicyclo[6.1.0] framework with an additional nitrogen atom (azetidine-like moiety) at position 4 and an amino substituent at position 1. This structure confers unique stereoelectronic properties, making it a candidate for applications in medicinal chemistry and materials science.
Properties
Molecular Formula |
C8H14N2 |
|---|---|
Molecular Weight |
138.21 g/mol |
IUPAC Name |
8-azatricyclo[4.3.0.02,4]nonan-2-amine |
InChI |
InChI=1S/C8H14N2/c9-8-2-6(8)1-5-3-10-4-7(5)8/h5-7,10H,1-4,9H2 |
InChI Key |
GXLCFBWLUVYDPE-UHFFFAOYSA-N |
Canonical SMILES |
C1C2CC2(C3C1CNC3)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Findings :
- The diazabicyclo[4.3.0]nonane derivatives exhibit broad-spectrum antimicrobial activity against pathogens like S. aureus, B. subtilis, and Aeromonas hydrophila, attributed to their amide functionalities and substituent-driven lipophilicity .
Boron-Containing Analogues: 9-Borabicyclo[3.3.1]nonane (9-BBN)
9-BBN is a boron-doped bicyclic compound used as a reagent in hydroboration reactions. While structurally distinct from the tricyclic target, its applications highlight the role of heteroatoms in reactivity:
Key Findings :
- 9-BBN’s industrial relevance underscores the importance of bicyclic/tricyclic frameworks in synthetic chemistry, though its boron center limits direct biological comparability .
Simple Hydrocarbon Analogues: Nonane
Nonane, a linear alkane, serves as a baseline for comparing structural complexity and functionalization:
Key Findings :
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